Tetraethylphosphonium tetrafluoroborate

Specification

• CAS No.: 665-49-6
• Molecular Formula: C8H20BF4P
• Molecular Weight: 234.03 g/mol
• IUPAC Name: tetraethylphosphanium;tetrafluoroborate
• Standard InChI: InChI=1S/C8H20P.BF4/c1-5-9(6-2,7-3)8-4;2-1(3,4)5/h5-8H2,1-4H3;/q+1;-1
• Standard InChI Key: IOQILLMTUOVXHI-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.CC[P+](CC)(CC)CC
• Canonical SMILES: [B-](F)(F)(F)F.CC[P+](CC)(CC)CC

Introduction

Physical and Chemical Properties

Understanding the physical and chemical properties of TEPBF4 is essential for evaluating its potential applications and handling requirements. The compound exhibits several distinctive characteristics that make it suitable for electrochemical applications.

Basic Physical Properties

TEPBF4 appears as a white to almost white crystalline powder or crystal at room temperature. It has a high melting point ranging from 300-302°C, indicating strong ionic bonds and thermal stability. The compound is only slightly soluble in water, which influences its applications in aqueous systems.

Table 2.1: Physical Properties of Tetraethylphosphonium Tetrafluoroborate

Property	Value
Physical Form	Powder to crystal
Color	White to almost white
Melting Point	300-302°C
Water Solubility	Slightly soluble
CAS Number	665-49-6
Molecular Formula	C8H20BF4P
Molecular Weight	234.02 g/mol

Solubility Characteristics

The solubility of TEPBF4 varies significantly depending on the solvent. Research has shown that it demonstrates exceptional solubility in acetonitrile (AN), reaching concentrations as high as 2.15 M. This high solubility is particularly advantageous for electrolyte applications, as it allows for increased ion concentration and, consequently, enhanced conductivity in electrochemical devices.

Electrochemical Properties

The electrochemical properties of TEPBF4 make it particularly valuable for energy storage applications. When dissolved in acetonitrile, TEPBF4 demonstrates high ionic conductivity (52.2 mS cm−1) and a wide electrochemical stability window of approximately 4.7 V. These properties are crucial for high-performance supercapacitors, as they directly influence the power and energy density capabilities of the devices.

Solvent	Notable Properties	Application Benefits
Acetonitrile (AN)	High solubility (2.15 M), High ionic conductivity (52.2 mS cm−1)	Superior rate performance, High power density
Propionitrile (PN)	Investigated but detailed properties not specified in results	Alternative to acetonitrile systems
Propylene Carbonate (PC)	Investigated but detailed properties not specified in results	Potentially useful for applications requiring non-volatile solvents
Trimethyl Phosphate (TMP)	Investigated but detailed properties not specified in results	May offer different temperature stability profiles

Research Findings on Performance Metrics

Recent scientific investigations have provided comprehensive data on the performance of TEPBF4-based electrolytes in supercapacitor applications. These findings highlight the significant advantages of TEPBF4 over traditional electrolyte systems.

Capacitance Performance

Supercapacitors using 1 M TEPBF4/AN electrolyte have demonstrated exceptional capacitance values. Research has shown that these systems can achieve a specific capacitance of 24.7 F g−1, which represents a significant improvement over conventional electrolyte systems. This enhanced capacitance directly contributes to the energy storage capabilities of the supercapacitor devices.

Energy and Power Density

One of the most impressive aspects of TEPBF4-based supercapacitors is their superior energy and power density characteristics. Systems employing 1 M TEPBF4/AN have achieved energy densities of 24.9 Wh kg−1 and power densities of 6752 W kg−1. These values represent the highest performance metrics among the investigated electrolyte systems and underscore the potential of TEPBF4 for high-performance energy storage applications.

Table 4.1: Performance Metrics of TEPBF4/AN-based Supercapacitors

Performance Metric	Value	Comparison to Conventional Systems
Specific Capacitance	24.7 F g−1	Superior to conventional ammonium salt electrolytes
Energy Density	24.9 Wh kg−1	Highest among investigated electrolytes
Power Density	6752 W kg−1	Highest among investigated electrolytes
Operating Voltage	Up to 3.2 V	Higher than typical organic electrolyte systems

Long-term Stability

The durability of energy storage systems is a critical factor for practical applications. Supercapacitors utilizing TEPBF4/AN electrolytes have demonstrated impressive long-term stability. Research has shown that these systems retain approximately 75% of their initial capacitance after a 1000-hour float test at a high working voltage of 3.2 V. This retention rate significantly outperforms supercapacitors using conventional ammonium salts in acetonitrile, indicating superior electrochemical stability of the TEPBF4-based systems.

Comparison with Conventional Electrolyte Systems

The advantages of TEPBF4-based electrolytes become particularly evident when compared directly with traditional electrolyte systems used in supercapacitors. This comparison highlights the potential of phosphonium-based electrolytes to overcome existing limitations in energy storage technologies.

Advantages over Ammonium-based Electrolytes

TEPBF4 offers several key advantages over conventional tetraalkylammonium salts that have traditionally dominated supercapacitor electrolyte formulations:

• Higher operating voltage: TEPBF4/AN systems can operate reliably at voltages up to 3.2 V, whereas conventional systems typically show instability at such high voltages.

• Superior stability: The 75% capacitance retention after 1000 hours at high voltage demonstrates significantly better electrochemical stability compared to ammonium-based systems.

• Enhanced power characteristics: The exceptional power density (6752 W kg−1) indicates faster ion transport and reduced internal resistance, translating to improved high-rate performance.

• Higher energy storage capability: The improved energy density (24.9 Wh kg−1) addresses one of the key limitations of conventional supercapacitors.

Performance Indicators in Electrochemical Testing

Electrochemical analysis of TEPBF4-based systems reveals several important performance indicators that differentiate these electrolytes from conventional options:

• Wider electrochemical stability window (4.7 V), allowing operation at higher voltages without electrolyte degradation.

• Higher ionic conductivity (52.2 mS cm−1), facilitating more efficient ion transport during charge-discharge cycles.

• Superior rate performance, enabling rapid charging and discharging without significant performance losses.

Future Perspectives and Research Directions

The promising results obtained with TEPBF4-based electrolytes open several avenues for future research and development in the field of energy storage technologies.

Research Challenges and Opportunities

Despite the promising results, several challenges and opportunities remain for further investigation:

• Cost considerations: Further research into economical synthesis methods for TEPBF4 to make it commercially competitive with existing electrolyte salts.

• Temperature stability: Comprehensive investigation of the performance across wider temperature ranges to assess suitability for extreme environment applications.

• Hybrid systems: Exploration of TEPBF4-based electrolytes in hybrid supercapacitor-battery systems to leverage both high power and high energy characteristics.

• Alternative phosphonium salts: Investigation of structural modifications to the tetraethylphosphonium cation to further optimize performance characteristics.